Cas no 1837597-48-4 (2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid)

• Product Name: 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid
• CAS No: 1837597-48-4
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5719317
• PubChem ID: 121203240
• Update Time: 2025-07-02

2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid
• 1837597-48-4
• starbld0026729
• 2-[3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl]butanoic acid
• AKOS026711475
• F1907-7111
• 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid

• Inchi： 1S/C9H14F3NO3/c1-2-6(7(14)15)13-4-3-8(16,5-13)9(10,11)12/h6,16H,2-5H2,1H3,(H,14,15)
• InChI Key： SMQBUUUAXNFYTL-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(C(=O)O)CC)C1)O)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid

Comprehensive Overview of 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 1837597-48-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 1837597-48-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine core and trifluoromethyl group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hydroxy and butanoic acid functional groups contribute to its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, addressing growing demand for precision therapeutics. With the rise of AI-driven drug design and green chemistry, 1837597-48-4 is also being explored for sustainable synthesis routes, aligning with global trends toward eco-friendly manufacturing.

One of the most searched questions in academic and industrial circles is: "What are the synthetic routes for 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid?" Current literature describes multi-step protocols involving asymmetric catalysis and protecting group strategies to achieve high enantiopurity. The compound's chiral center at the 3-position is critical for its biological activity, prompting investigations into stereoselective synthesis methods. These advancements are frequently discussed in forums on medicinal chemistry and process optimization.

Another hot topic is the compound's potential in central nervous system (CNS) drug development. Its pyrrolidine scaffold is a common motif in neuromodulators, and the trifluoromethyl group may enhance blood-brain barrier penetration. This aligns with increasing searches for "new CNS targets 2024" and "fluorinated drug candidates." Researchers are also examining its metabolic stability, a key factor in pharmacokinetic profiling.

From an analytical perspective, 1837597-48-4 requires specialized characterization techniques. NMR spectroscopy and high-resolution mass spectrometry are essential for confirming its structure, while HPLC methods are optimized for purity assessment. These details address frequent queries like "How to analyze trifluoromethylated compounds?" in analytical chemistry communities.

In material science, the compound's hydrogen-bonding capacity and rigid heterocycle make it a candidate for designing functional polymers. This intersects with trending searches on "smart materials for biomedical devices." Its thermal stability and solubility profile are being evaluated for 3D printing resins and coatings, expanding its utility beyond life sciences.

Regulatory aspects are another focus area. While 1837597-48-4 is not classified as hazardous, proper handling guidelines for fluorinated compounds are often queried. Safety data sheets emphasize PPE requirements and waste disposal protocols, reflecting industry-wide emphasis on laboratory safety standards.

The commercial availability of 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid has grown, with suppliers offering custom scale-up synthesis services. This responds to market needs for kilogram-scale batches in preclinical studies. Pricing trends and supply chain resilience for fluorinated building blocks are actively monitored by procurement specialists.

Future research directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs) or PROTACs, areas generating substantial patent activity. As synthetic methodologies advance, this compound's role in fragment-based drug discovery and crystallography studies is expected to expand, cementing its position in modern chemistry.